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Compound of Interest

Compound Name: 3,5-Dimethyl-1-adamantanol

Cat. No.: B133686

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of 3,5-Dimethyl-1-adamantanol, a key
chemical intermediate in pharmaceutical synthesis, most notably in the production of
Memantine, a drug used for the treatment of Alzheimer's disease. This document covers its
chemical identity, physicochemical properties, detailed experimental protocols for its synthesis,
and its role in drug development. All quantitative data is presented in structured tables for ease
of reference, and key experimental workflows are visualized.

Chemical Identity and Properties

3,5-Dimethyl-1-adamantanol is a tricyclic alcohol. Its rigid, cage-like adamantane structure
imparts unique properties that are valuable in medicinal chemistry.

CAS Number: 707-37-9[1][2][3]1[4][5]
Molecular Formula: C12H200[1][3][4][5]
Molecular Weight: 180.29 g/mol [1][4][5]

A comprehensive list of its synonyms is provided in the table below.
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Synonym Reference
1-Hydroxy-3,5-dimethyladamantane [1]
1,3-Dimethyl-5-hydroxyadamantane [1]
1,3-Dimethyl-5-adamantanol [1]

Memantine Related Compound B (USP)

3,5-Dimethyladamantan-1-ol [1]
5,7-Dimethyl-3-adamantanol [1]
3,5-Dimethyl-1-hydroxyadamantane [1]
NSC-102294 [1]
Tricyclo[3.3.1.13,7]decan-1-ol, 3,5-dimethyl- [2]

Physicochemical Data

A summary of the key physicochemical properties of 3,5-Dimethyl-1-adamantanol is
presented below.

Property Value Reference
Melting Point 95 °C [4]
Boiling Point 247.2°C at 760 mmHg [4]
Flash Point 101.8°C [4]
Density 1.121 g/cm? [4]
LogP 2.72770 [4]

White to slightly brown crystals
Appearance ,
or crystalline powder

Spectroscopic Data
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Spectroscopic data is crucial for the identification and characterization of 3,5-Dimethyl-1-

adamantanol.
Technique Key Data / Reference
1H NMR Available from ChemicalBook and PubChem
13C NMR Available from ChemicalBook

Key fragments (m/z): 180, 123, 109, 108.

Mass Spectrometry (El
P y ED) Available from NIST WebBook and PubChem.

Infrared (IR) Available from ChemicalBook

Experimental Protocols
Synthesis of 3,5-Dimethyl-1-adamantanol via Dry
Ozonation

This method describes the hydroxylation of a tertiary carbon on the adamantane skeleton.
While the referenced protocol is for the synthesis of 1-adamantanol, the principle is applicable
to 1,3-dimethyladamantane.

Materials:

1,3-Dimethyladamantane

 Silica gel

e Pentane

e Ozone-oxygen mixture

o Ethyl acetate

e Dichloromethane

e Hexane
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Procedure:

A solution of 1,3-dimethyladamantane in pentane is prepared and mixed with silica gel in a
round-bottomed flask.

e The pentane is removed by rotary evaporation at room temperature under reduced pressure,
leaving the 1,3-dimethyladamantane adsorbed onto the dry silica gel.

e The flask is then cooled, and an ozone-oxygen mixture is passed through the silica gel.
» After the reaction, the silica gel is transferred to a chromatography column.

e The organic material is eluted with ethyl acetate.

e The solvent is evaporated to yield crude 3,5-Dimethyl-1-adamantanol.

e The crude product can be purified by recrystallization from a dichloromethane-hexane
mixture.

Role as an Intermediate in the Synthesis of Memantine

3,5-Dimethyl-1-adamantanol is a key intermediate in some synthetic routes to Memantine (1-
amino-3,5-dimethyladamantane). The hydroxyl group can be converted to a leaving group,
followed by nucleophilic substitution with an amino group precursor. However, more direct
routes from 1,3-dimethyladamantane or 1-bromo-3,5-dimethyladamantane are often favored in
industrial production. For instance, a common industrial synthesis involves the direct amination
of 1-bromo-3,5-dimethyladamantane.

A simplified, two-step synthesis of Memantine Hydrochloride from 1,3-dimethyladamantane has
been developed with an overall yield of 83%.[6][7] In the first step, 1,3-dimethyladamantane is
reacted with formamide and nitric acid to produce 1-formamido-3,5-dimethyladamantane in
98% vyield.[6][7] This is followed by hydrolysis with aqueous hydrochloride to yield Memantine
Hydrochloride.[6][7]

Applications in Drug Development

The primary application of 3,5-Dimethyl-1-adamantanol in drug development is as a precursor
and impurity standard for Memantine.[8] Memantine is an NMDA receptor antagonist used in
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the management of moderate-to-severe Alzheimer's disease.[6][9]

The adamantane cage is a valuable pharmacophore in drug design due to its lipophilicity and
rigidity.[10] These properties can enhance a drug's ability to cross the blood-brain barrier and
improve its metabolic stability.[10] While 3,5-Dimethyl-1-adamantanol itself is not the active
pharmaceutical ingredient, its structural motif is central to the therapeutic effect of Memantine.
Adamantane derivatives have been explored for a range of neurological and antiviral
applications.[8][10]

Visualized Workflows
Synthesis of Memantine from 1,3-Dimethyladamantane

The following diagram illustrates a common synthetic pathway to Memantine, highlighting the
intermediate role of related adamantane structures.
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(1,3—Dimethyladamantane)
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Caption: A simplified workflow for the synthesis of Memantine Hydrochloride.

Conclusion

3,5-Dimethyl-1-adamantanol is a well-characterized chemical compound with significant
importance in the pharmaceutical industry, primarily as an intermediate in the synthesis of
Memantine. Its unique adamantane structure provides a rigid and lipophilic scaffold that is
advantageous in the design of centrally acting drugs. The synthetic and analytical protocols
outlined in this guide provide a valuable resource for researchers and professionals in drug
development and medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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